3-[benzyl(methyl)amino]-N-(2,4-dimethoxyphenyl)propanamide

• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol
• IUPAC Name: 3-[benzyl(methyl)amino]-N-(2,4-dimethoxyphenyl)propanamide
• InChI: InChI=1S/C19H24N2O3/c1-21(14-15-7-5-4-6-8-15)12-11-19(22)20-17-10-9-16(23-2)13-18(17)24-3/h4-10,13H,11-12,14H2,1-3H3,(H,20,22)
• InChI Key: VDFVZEGLUCBROG-UHFFFAOYSA-N
• SMILES: CN(CCC(=O)NC1=C(C=C(C=C1)OC)OC)CC2=CC=CC=C2

Description

3-[Benzyl(methyl)amino]-N-(2,4-dimethoxyphenyl)propanamide, also known as DMAP, is a chemical compound that belongs to the family of amides. It has gained immense attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[benzyl(methyl)amino]-N-(2,4-dimethoxyphenyl)propanamide in various applications is still under investigation. In medicinal chemistry, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In organic synthesis, this compound acts as a nucleophilic catalyst by facilitating the formation of intermediates and reducing the activation energy of the reaction. In material science, this compound serves as a building block for the synthesis of polymers and materials with unique properties.
Biochemical and physiological effects:
This compound has been shown to have a low toxicity profile and is generally considered safe for use in laboratory experiments. However, the long-term effects of this compound exposure on human health are still unknown. In medicinal chemistry, this compound has been shown to induce apoptosis in cancer cells and inhibit the expression of pro-inflammatory cytokines. In organic synthesis, this compound has been shown to facilitate the formation of intermediates and reduce the activation energy of the reaction. In material science, this compound has been used as a building block for the synthesis of polymers and materials with unique properties.

Advantages and Limitations for Lab Experiments

3-[benzyl(methyl)amino]-N-(2,4-dimethoxyphenyl)propanamide has several advantages as a laboratory reagent, including its low toxicity profile, ease of synthesis, and versatility in various reactions. However, this compound also has limitations, including its sensitivity to air and moisture, which can affect its stability and reactivity. Additionally, this compound can be expensive and difficult to purify, which can limit its use in large-scale reactions.

Future Directions

3-[benzyl(methyl)amino]-N-(2,4-dimethoxyphenyl)propanamide has a vast potential for future research, including the development of novel drugs for cancer treatment, the synthesis of new materials with unique properties, and the optimization of organic reactions. Future research should focus on improving the synthesis methods and purification techniques of this compound, as well as investigating its mechanism of action in various applications. Additionally, the long-term effects of this compound exposure on human health should be thoroughly investigated to ensure its safety in laboratory and industrial settings.
Conclusion:
In conclusion, this compound is a versatile compound with vast potential applications in various fields. Its synthesis methods, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been thoroughly discussed in this paper. Further research is required to fully understand the potential of this compound and its impact on human health and the environment.

Synthesis Methods

3-[benzyl(methyl)amino]-N-(2,4-dimethoxyphenyl)propanamide can be synthesized using a variety of methods, including the reaction of benzylamine with 2,4-dimethoxybenzaldehyde, followed by the reaction with methyl chloroformate. Another method involves the reaction of 2,4-dimethoxybenzaldehyde with benzylmagnesium chloride, followed by the reaction with N-methylpropanamide. The synthesis of this compound requires careful attention to the reaction conditions and purification methods to ensure high yield and purity.

Scientific Research Applications

3-[benzyl(methyl)amino]-N-(2,4-dimethoxyphenyl)propanamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, organic synthesis, and material science. In medicinal chemistry, this compound has been shown to possess antitumor, anti-inflammatory, and antiviral activities. In organic synthesis, this compound is commonly used as a catalyst in esterification and amidation reactions. In material science, this compound has been used as a building block for the synthesis of novel polymers and materials.